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Compound of Interest

Compound Name: 4-Chlorophenol-2,3,5,6-D4,OD

CAS No.: 344298-84-6

Cat. No.: B586522

Get Quote

Executive Summary
This technical guide details the physicochemical properties and analytical applications of 4-

Chloro-2,3,5,6-tetradeuteriophenol-d (commonly referred to as 4-Chlorophenol-d5). As a fully

deuterated isotopologue of 4-chlorophenol, this compound serves as a critical Internal

Standard (ISTD) in the mass spectrometric quantification of chlorophenols in environmental

and biological matrices.[1]

Critical Technical Note: While the theoretical molecular weight is fixed, the effective molecular

weight in solution is highly volatile due to the labile nature of the phenolic deuterium (-OD). This

guide provides the necessary protocols to mitigate H/D back-exchange and ensure data

integrity.

Part 1: Molecular Characterization & Weight
Analysis
Structural Definition
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The molecule consists of a phenol ring where all hydrogen atoms (four on the aromatic ring

and one on the hydroxyl group) are replaced by deuterium (

or D).

Chemical Formula:

(distinct from the ring-only deuterated

).

IUPAC Name: 4-Chloro-2,3,5,6-tetradeuteriophenol-d.

CAS Number: 344298-84-6 (Generic for d5 variant).[1][2]

Molecular Weight Breakdown
In high-resolution Mass Spectrometry (HRMS), relying on "Average Molecular Weight" leads to

mass accuracy errors. You must utilize Monoisotopic Mass for instrument calibration.

Table 1: Mass Calculation Components (Monoisotopic)

Element Isotope Quantity
Atomic Mass
(Da)

Total Mass
Contribution
(Da)

Carbon 6 12.00000 72.00000

Chlorine 1 34.96885 34.96885

Oxygen 1 15.99491 15.99491

Deuterium 5 2.01410 10.07050

Total 133.03426

Monoisotopic Mass (

):133.0343 Da (Use this for MS target ions).

Average Molecular Weight:133.59 g/mol (Use this for gravimetric preparation).
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Mass Shift (

): The d5 analog provides a +5.03 Da shift relative to native 4-Chlorophenol (128.56 Da),
ensuring clean spectral separation.

The Chlorine Isotope Signature
Due to the natural abundance of Chlorine-37 (~24.2%), this compound exhibits a distinct M+2

peak.

Target Ion (

): m/z 133.03[2]

Qualifier Ion (

): m/z 135.03

Validation Rule: The intensity ratio of [M] / [M+2] must approximate 3:1. Deviations indicate

interference or co-elution.

Part 2: Stability & The "Labile Proton" Trap
Expert Insight: The most common failure mode in using 4-Chlorophenol-d5 is the unintentional

loss of the hydroxyl deuterium. The phenolic -OD bond is acidic (

); in the presence of any protic solvent (water, methanol) or ambient moisture, it undergoes
rapid H/D exchange.

The Back-Exchange Mechanism
If you dissolve 4-Chlorophenol-d5 in non-deuterated Methanol (

), the -OD group will exchange with the solvent protons within seconds, converting the
molecule to 4-Chlorophenol-d4 (

).
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Figure 1: The rapid degradation pathway of d5 to d4 in protic environments. This shift of -1 Da

can cause quantification errors if the MS method is set to track m/z 133.

Part 3: Analytical Workflow (Self-Validating
Protocol)
To utilize 4-Chlorophenol-d5 effectively, you must "lock" the structure using derivatization

before exposure to moisture, or account for the exchange. The following protocol uses

Silylation (BSTFA) to replace the labile hydrogen/deuterium with a stable TMS group.

Reagents
ISTD Stock: 4-Chlorophenol-d5 (1 mg/mL in Acetone-d6 or anhydrous Dichloromethane).

Derivatizing Agent: BSTFA + 1% TMCS.

Solvent: Anhydrous Hexane.

Step-by-Step Derivatization Protocol
Preparation: Add 50 µL of sample extract and 10 µL of ISTD Stock to a reaction vial.

Drying: Evaporate to dryness under a gentle stream of Nitrogen (

). Crucial: Remove all traces of water.
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Reaction: Add 50 µL of BSTFA + 1% TMCS. Cap tightly.

Incubation: Heat at 60°C for 30 minutes.

Mechanism:[3] The -OD group is replaced by

. The deuterium on the oxygen is lost, but the 4 ring deuteriums remain.

Result: You are now quantifying 4-Chlorophenol-d4-TMS.

Injection: Dilute with anhydrous Hexane and inject into GC-MS.

Quantitative Logic Flow
This workflow ensures that even if the -OD deuterium was unstable, the final derivative is

chemically stable and spectrally distinct.
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Figure 2: GC-MS Workflow utilizing silylation to stabilize the analyte. Note that the final

detected mass corresponds to the d4-ring analog, as the oxygen-bound deuterium is removed

during derivatization.

Part 4: Technical Specifications Summary
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Property Specification

Monoisotopic Mass 133.0343 Da

Chemical Purity

Isotopic Enrichment atom D

Solubility
Soluble in Methanol, DCM, Ethyl Acetate (Note:

Exchange occurs in MeOH)

Storage
-20°C, Desiccated, Inert Atmosphere

(Argon/Nitrogen)

Melting Point 43–45 °C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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